Cas no 898406-17-2 (4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate)

• Product Name: 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate
• CAS No: 898406-17-2
• MF: C₂₃H₂₁NO₆
• MW: 407.415946722031
• CID: 5480366
• PubChem ID: 7295516
• Update Time: 2025-06-13

4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• STL034231
• AKOS002289425
• F2655-0070
• 4-(7-methoxybenzofuran-2-yl)-2-oxo-2H-chromen-6-yl diethylcarbamate
• 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate
• MLS001167544
• 898406-17-2
• CHEMBL1711285
• HMS2931E12
• 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl diethylcarbamate
• SMR000641643
• [4-(7-methoxy-1-benzofuran-2-yl)-2-oxochromen-6-yl] N,N-diethylcarbamate

• Inchi： 1S/C23H21NO6/c1-4-24(5-2)23(26)28-15-9-10-18-16(12-15)17(13-21(25)29-18)20-11-14-7-6-8-19(27-3)22(14)30-20/h6-13H,4-5H2,1-3H3
• InChI Key： FNSAJKHBILEVHI-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C=C1C1=CC(=O)OC2C=CC(=CC1=2)OC(N(CC)CC)=O)OC

Computed Properties

• Exact Mass: 407.13688739g/mol
• Monoisotopic Mass: 407.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate

Research Brief on 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate (CAS: 898406-17-2)

The compound 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate (CAS: 898406-17-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran-coumarin hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, which are critical for advancing its clinical applicability.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate exhibits selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This selectivity is attributed to the steric and electronic effects of the diethylcarbamate moiety, which enhances binding affinity while minimizing off-target effects. The study also highlighted the compound's ability to reduce pro-inflammatory cytokines in vitro, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer activity. A 2024 preprint in BioRxiv reported that 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate induces apoptosis in several cancer cell lines, including breast and lung adenocarcinoma, through the activation of the intrinsic apoptotic pathway. Mechanistic studies revealed that the compound disrupts mitochondrial membrane potential and increases reactive oxygen species (ROS) production, leading to caspase-3 activation. These findings position the molecule as a promising candidate for further preclinical evaluation in oncology.

The synthetic accessibility of 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate has also been a focus of recent work. A 2023 paper in Organic & Biomolecular Chemistry detailed a scalable, one-pot synthesis route that achieves a yield of 78% with high purity. The methodology involves a Pd-catalyzed coupling reaction between 7-methoxy-2-benzofuran boronic acid and a functionalized coumarin precursor, followed by carbamate formation. This advancement addresses previous challenges related to low yields and complex purification steps, facilitating larger-scale production for further studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate moderate oral bioavailability and rapid hepatic metabolism, which may limit its therapeutic utility. Ongoing research is exploring structural modifications, such as fluorination of the benzofuran ring or replacement of the diethylcarbamate group, to improve metabolic stability and tissue penetration.

In conclusion, 4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate represents a multifaceted compound with significant potential in both anti-inflammatory and anticancer applications. Recent advances in its synthesis and mechanistic understanding have laid a solid foundation for future drug development efforts. However, further optimization of its pharmacokinetic properties and in vivo validation will be essential to translate these findings into clinical benefits. The compound's unique structural features and biological activities make it a compelling subject for continued research in the chemical biology and pharmaceutical sciences.